Cas no 142422-47-7 (1-(3-bromopropyl)-2-(methylsulfanyl)benzene)

• Product Name: 1-(3-bromopropyl)-2-(methylsulfanyl)benzene
• CAS No: 142422-47-7
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 1316556
• PubChem ID: 85648553
• Update Time: 2025-05-20

1-(3-bromopropyl)-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-bromopropyl)-2-(methylthio)-
• 1-(3-bromopropyl)-2-(methylsulfanyl)benzene
• 2-(3-Bromopropyl)thianisole

• Inchi： 1S/C10H13BrS/c1-12-10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： IGZCPTLYSUUAQW-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC=CC=C1SC

Computed Properties

• Exact Mass: 243.99219

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 289.7±23.0 °C(Predicted)
• PSA: 0

Additional information on 1-(3-bromopropyl)-2-(methylsulfanyl)benzene

Comprehensive Guide to 1-(3-Bromopropyl)-2-(Methylsulfanyl)Benzene (CAS No. 142422-47-7): Properties, Applications, and Market Insights

1-(3-Bromopropyl)-2-(methylsulfanyl)benzene (CAS No. 142422-47-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated aromatic derivative features a unique combination of a 3-bromopropyl side chain and a methylsulfanyl functional group, making it a valuable intermediate in synthetic chemistry. With increasing interest in organosulfur compounds and brominated building blocks, this compound has become particularly relevant in drug discovery programs targeting neurological disorders and anti-inflammatory agents.

The molecular structure of 1-(3-bromopropyl)-2-(methylsulfanyl)benzene consists of a benzene ring substituted at the 1-position with a 3-bromopropyl group and at the 2-position with a methylsulfanyl moiety. This arrangement provides two reactive sites that enable diverse chemical transformations. Researchers frequently search for information about synthetic routes for 142422-47-7 and applications of brominated aromatic compounds, reflecting the growing demand for such specialized intermediates in modern organic synthesis.

In pharmaceutical applications, 1-(3-bromopropyl)-2-(methylsulfanyl)benzene serves as a key precursor in the synthesis of various bioactive molecules. Recent studies have explored its potential in developing dopamine receptor modulators and serotonergic compounds, addressing current research trends in neuropharmacology. The compound's lipophilic nature and structural versatility make it particularly valuable for medicinal chemistry projects focused on blood-brain barrier penetration.

The material science sector has also shown interest in CAS 142422-47-7 for developing advanced polymers with specific optical or electronic properties. Its ability to introduce both sulfur and bromine functionalities into polymer backbones enables the creation of materials with unique characteristics. Industry professionals often search for high-purity brominated intermediates and specialty chemicals for electronic materials, highlighting the commercial relevance of this compound.

From a synthetic chemistry perspective, 1-(3-bromopropyl)-2-(methylsulfanyl)benzene offers multiple advantages. The bromopropyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the methylsulfanyl moiety can participate in oxidation reactions or serve as a directing group in metal-catalyzed couplings. These properties align with current research interests in atom-economical synthesis and green chemistry approaches.

Quality control of 142422-47-7 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound generally appears as a light yellow to colorless liquid at room temperature, with purity specifications crucial for its various applications. Manufacturers and researchers frequently inquire about spectral data for brominated aromatics and analytical methods for sulfur-containing compounds.

The global market for 1-(3-bromopropyl)-2-(methylsulfanyl)benzene has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts note particular interest from regions with strong generic drug development programs and advanced material research initiatives. Current search trends include suppliers of CAS 142422-47-7 and price trends for brominated intermediates, reflecting the compound's commercial importance.

Storage and handling of 1-(3-bromopropyl)-2-(methylsulfanyl)benzene require standard organic chemistry laboratory practices. The compound should be kept in tightly sealed containers under inert atmosphere to maintain stability. Proper handling aligns with general safety protocols for organic bromides and sulfur-containing chemicals, topics frequently searched by laboratory professionals.

Recent scientific literature has highlighted innovative applications of 142422-47-7 in catalysis and ligand design. The compound's structure makes it suitable for creating novel transition metal complexes with potential applications in asymmetric synthesis. These developments correspond with growing interest in chiral auxiliaries and stereoselective transformations within the synthetic chemistry community.

Environmental considerations for 1-(3-bromopropyl)-2-(methylsulfanyl)benzene focus on responsible waste management and biodegradation studies. Researchers are investigating advanced oxidation processes for treating wastewater containing similar brominated compounds, addressing environmental concerns while maintaining synthetic utility. These aspects respond to increasing searches for sustainable chemistry solutions and green alternatives to halogenated compounds.

Future research directions for CAS 142422-47-7 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs), emerging areas in drug discovery. The compound's dual functionality could enable novel approaches in targeted protein degradation, a hot topic in current medicinal chemistry research and a frequent subject of scientific literature searches.

In conclusion, 1-(3-bromopropyl)-2-(methylsulfanyl)benzene (CAS No. 142422-47-7) represents a versatile and valuable compound with wide-ranging applications in pharmaceutical development and material science. Its unique structural features continue to inspire innovative research across multiple chemistry disciplines, while market demand reflects its importance as a specialized chemical intermediate.